2'-ethoxy-2,3'-bipyridin-6-amine

• IUPAC Name: 6-(2-ethoxypyridin-3-yl)pyridin-2-amine
• InChI: InChI=1S/C12H13N3O/c1-2-16-12-9(5-4-8-14-12)10-6-3-7-11(13)15-10/h3-8H,2H2,1H3,(H2,13,15)
• InChI Key: OUAKGVGHNASTPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C2=NC(=CC=C2)N
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

Bipyridine and related compounds are starting materials or precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures.

Molecular Structure Analysis

The molecular structure of bipyridines is characterized by two pyridine rings connected by a single bond.

Chemical Reactions Analysis

Bipyridine compounds strongly coordinate with metal centers, which often results in a decrease in catalytic activity and yield in the reaction system.

Physical And Chemical Properties Analysis

The physical and chemical properties of bipyridine compounds vary widely depending on their specific structure and functional groups.

Mechanism of Action

The mechanism of action of bipyridine compounds is largely dependent on their application. For example, in coordination chemistry, they act as ligands and form complexes with metal ions.

Safety and Hazards

Bipyridine compounds can be harmful if swallowed or in contact with skin. They may also cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

Future research in the field of bipyridine compounds is likely to focus on developing new synthesis methods, exploring new applications, and improving our understanding of their properties and mechanisms of action.